Cas no 2171172-35-1 ((2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid
• CAS No: 2171172-35-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5992217
• PubChem ID: 165584949
• Update Time: 2025-10-05

(2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid
• EN300-1532314
• EN300-1531818
• 2171172-35-1
• EN300-1532750
• (2S,3S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methylpentanoic acid
• (2S,3S)-3-methyl-2-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-15(2)23(25(30)31)28-24(29)16-12-17(13-16)27-26(32)33-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22-23H,3,12-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t15-,16?,17?,23-/m0/s1
• InChI Key： LLRJXHXJHGNBPY-SLHYNJLBSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)[C@@H](C)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid

Research Brief on (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid (CAS: 2171172-35-1)

In recent years, the compound (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid (CAS: 2171172-35-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethyloxycarbonyl (Fmoc) protected amino acid structure, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions. The incorporation of the cyclobutyl ring introduces conformational constraints, which can enhance the biological activity and selectivity of peptide-based therapeutics.

Recent studies have focused on the synthesis and application of this compound in the development of novel peptide inhibitors and probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of cyclic peptide inhibitors targeting protein-protein interactions (PPIs). The researchers utilized the constrained geometry of the cyclobutyl ring to stabilize the bioactive conformation of the peptide, resulting in improved binding affinity and metabolic stability. Additionally, the Fmoc protection strategy facilitated efficient synthesis and purification, highlighting the compound's versatility in medicinal chemistry.

Another notable application of (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid is in the field of targeted drug delivery. A 2022 study in Bioconjugate Chemistry explored its use as a linker molecule for antibody-drug conjugates (ADCs). The researchers reported that the compound's stability under physiological conditions and its ability to undergo controlled cleavage in the presence of specific enzymes make it an ideal candidate for ADC development. This approach holds promise for improving the therapeutic index of anticancer agents by minimizing off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Recent efforts have focused on developing more efficient synthetic routes to reduce production costs and improve yield. A 2023 preprint on ChemRxiv described a novel catalytic method for the asymmetric synthesis of the cyclobutyl moiety, which could streamline the production of (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid and its derivatives. This methodological innovation is expected to accelerate its adoption in both academic and industrial settings.

In conclusion, (2S,3S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid (CAS: 2171172-35-1) represents a valuable building block in peptide-based drug discovery and targeted therapeutics. Its unique structural features and demonstrated applications in PPIs and ADCs underscore its potential to address unmet medical needs. Future research should focus on further optimizing its synthetic accessibility and exploring its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.